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Compound of Interest

1-(2-Methoxyphenyl)-1H-pyrrole-
2,5-dione

Cat. No.: B098608

Compound Name:

Introduction

N-aryl maleimides are a class of organic compounds characterized by a maleimide ring
attached to an aryl substituent via the nitrogen atom. These compounds are of significant
interest in drug development, polymer chemistry, and materials science due to their versatile
reactivity, particularly in bioconjugation reactions with thiols and as monomers in polymerization
processes. A critical parameter governing the utility of N-aryl maleimides in these applications
is their solubility in various aqueous and organic solvents. This technical guide provides a
comprehensive overview of the solubility of N-aryl maleimides, including a summary of
available quantitative and qualitative data, detailed experimental protocols for solubility
determination, and a discussion of the structural factors influencing their solubility.

Core Concepts in Solubility of N-Aryl Maleimides

The solubility of N-aryl maleimides is governed by the interplay of the polar maleimide ring and
the typically nonpolar aryl substituent. The fundamental principle of "like dissolves like" is
paramount in understanding their solubility behavior.

e Aqueous Solubility: Generally, N-aryl maleimides exhibit low solubility in aqueous solutions.
The hydrophobic nature of the aryl group and the overall molecular structure limit their
interaction with polar water molecules. However, the introduction of polar functional groups
on the aryl ring can enhance aqueous solubility.
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e Organic Solvent Solubility: N-aryl maleimides are generally more soluble in organic solvents.
[11[2][3][4][5][6] Polar aprotic solvents, such as dimethylformamide (DMF) and dimethyl
sulfoxide (DMSOQ), are often excellent solvents for this class of compounds due to their ability
to solvate both the polar maleimide moiety and the aryl ring. Solubility in other organic
solvents like alcohols, ketones, and aromatic hydrocarbons is variable and dependent on the
specific structure of the N-aryl maleimide.

Quantitative and Qualitative Solubility Data

The following tables summarize the available solubility data for N-phenylmaleimide, the parent
compound of the N-aryl maleimide family, and provide qualitative insights into the solubility of
substituted derivatives.

Table 1: Quantitative Solubility of N-Phenylmaleimide

Solvent Chemical Class Temperature (°C) Solubility
Slightly soluble[1][2][3
Water Aqueous Not Specified gy ]3]
[41[5][6]
N 2.3 mg/mL (0.0133
Water Aqueous Not Specified
mol/L)[7]
Methanol Polar Protic Not Specified Soluble[1][2][4][5][6]
Ethanol Polar Protic Not Specified Soluble[1][2][4][5][6]
Acetone Polar Aprotic Not Specified Soluble[4]
Ethyl Acetate Polar Aprotic Not Specified Soluble
Benzene Nonpolar Not Specified Soluble[1][2][4][5][6]
Dimethylformamide ) N
Polar Aprotic Not Specified Soluble[1]
(DMF)
Dimethyl Sulfoxide ) N
Polar Aprotic Not Specified Soluble[1]
(DMSO)
Tetrahydrofuran (THF)  Polar Aprotic Not Specified Soluble[1]
© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.smolecule.com/products/s573852
https://wap.guidechem.com/encyclopedia/n-phenylmaleimide-dic7480.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenylmaleimide
https://www.fishersci.com/shop/products/n-phenylmaleimide-98-thermo-scientific/AAA1461614
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1316296.htm
https://www.bosschemical.com/n-phenylmaleimide-cas-941-69-5.html
https://www.smolecule.com/products/s573852
https://wap.guidechem.com/encyclopedia/n-phenylmaleimide-dic7480.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenylmaleimide
https://www.fishersci.com/shop/products/n-phenylmaleimide-98-thermo-scientific/AAA1461614
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1316296.htm
https://www.bosschemical.com/n-phenylmaleimide-cas-941-69-5.html
https://www.ambeed.com/products/941-69-5.html
https://www.smolecule.com/products/s573852
https://wap.guidechem.com/encyclopedia/n-phenylmaleimide-dic7480.html
https://www.fishersci.com/shop/products/n-phenylmaleimide-98-thermo-scientific/AAA1461614
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1316296.htm
https://www.bosschemical.com/n-phenylmaleimide-cas-941-69-5.html
https://www.smolecule.com/products/s573852
https://wap.guidechem.com/encyclopedia/n-phenylmaleimide-dic7480.html
https://www.fishersci.com/shop/products/n-phenylmaleimide-98-thermo-scientific/AAA1461614
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1316296.htm
https://www.bosschemical.com/n-phenylmaleimide-cas-941-69-5.html
https://www.fishersci.com/shop/products/n-phenylmaleimide-98-thermo-scientific/AAA1461614
https://www.smolecule.com/products/s573852
https://wap.guidechem.com/encyclopedia/n-phenylmaleimide-dic7480.html
https://www.fishersci.com/shop/products/n-phenylmaleimide-98-thermo-scientific/AAA1461614
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1316296.htm
https://www.bosschemical.com/n-phenylmaleimide-cas-941-69-5.html
https://www.smolecule.com/products/s573852
https://www.smolecule.com/products/s573852
https://www.smolecule.com/products/s573852
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Table 2: Qualitative Solubility of Substituted N-Aryl Maleimides

Compound Substituent Solvent Solubility Reference
THF, DMF,

N-(4-
DMSO,

Methoxyphenyl) 4-Methoxy Soluble

o Chloroform, Ethyl

maleimide
Acetate

N-(4-

Methoxyphenyl) 4-Methoxy Methanol Soluble

maleimide

N-Aryl Various aryl Semi-aqueous

, _ Poor (<1 mM) [8][9][10]
Acrylamides groups media

Factors Influencing Solubility

The solubility of N-aryl maleimides can be significantly influenced by the nature and position of
substituents on the aryl ring.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.researchgate.net/publication/370777956_Evaluation_of_Substituted_N-Aryl_Maleimide_and_Acrylamides_for_Bioconjugation
https://opus.lib.uts.edu.au/handle/10453/178387
https://www.mdpi.com/2673-9623/3/2/16
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Structural Modifications

Polar Substituents
Increase Aqueous Solubility (-OH, -COOH, -NH2)

Nonpolar Substituents
(-CH3, -Cl, -Br)

v
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Factors Influencing N-Aryl Maleimide Solubility

Substituent Position
(ortho, meta, para)

Solvent Properties

@ Polarity
(Polar vs. Nonpolar)

Temperature

»1 protic vs. Aprotic

Generally Increases »| Solubility
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Experimental Workflow for Solubility Determination

Add excess N-aryl maleimide
to solvent

\

Equilibrate at constant temperature
(24-72h)

\

Separate solid and liquid phases
(centrifugation/settling)

\

Filter supernatant

Y

Measure absorbance of filtrate
and standard solutions (UV-Vis)

Y

Construct calibration curve

\

Determine solubility from
calibration curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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